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Compound of Interest

Compound Name: 1,2-Dichlorobenzene

Cat. No.: B045396 Get Quote

Essential Safety and Handling Guide for 1,2-
Dichlorobenzene
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,2-Dichlorobenzene. Adherence

to these procedures is essential for ensuring laboratory safety and minimizing exposure risk.

Immediate Safety Concerns & Health Hazards
1,2-Dichlorobenzene is a colorless to pale yellow liquid with a distinct aromatic odor.[1][2] It is

harmful if swallowed or inhaled and causes skin and serious eye irritation.[3][4] It may also

cause respiratory irritation and potential damage to the liver, kidneys, and central nervous

system with prolonged or repeated exposure.[5] Vapors are heavier than air and can

accumulate in low-lying areas.[1]

First Aid Procedures

Immediate action is crucial in the event of exposure:
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15-20 minutes, occasionally

lifting the upper and lower eyelids.[3][6] Seek

immediate medical attention.

Skin Contact

Remove contaminated clothing immediately.[5]

Wash the affected skin area thoroughly with

soap and plenty of water.[5][6] If skin irritation

persists, consult a physician.[3]

Inhalation

Move the individual to fresh air.[6] If breathing is

difficult or has stopped, provide artificial

respiration.[6] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[6] If the person is

conscious, rinse their mouth with water.[7][8]

Never give anything by mouth to an

unconscious person.[8] Call a physician or

poison control center immediately.[3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to prevent exposure. The following equipment

is mandatory when handling 1,2-Dichlorobenzene.

Eye and Face Protection: Wear chemical safety goggles with side shields that conform to

OSHA's 29 CFR 1910.133 or European Standard EN166.[3][4] In situations with a higher risk

of splashing, a face shield should be used in addition to goggles.[8]

Skin Protection:

Gloves: Standard disposable nitrile gloves offer minimal protection and are suitable only

for incidental splash contact; they should be removed and replaced immediately upon

contamination.[1][3] For direct handling or extended tasks, highly resistant gloves are

required. Always inspect gloves for integrity before use.[8]
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Protective Clothing: A lab coat or chemical-resistant apron is required. For tasks with a

significant risk of skin contact, chemical-protective clothing is recommended.[1]

Contaminated work clothes should be laundered separately by trained personnel.[5][6]

Respiratory Protection:

All work should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[4][7]

If exposure limits are likely to be exceeded, a NIOSH-approved respirator with an organic

vapor cartridge is necessary.[8][9]

For spill response or in situations with unknown concentrations, a positive-pressure, self-

contained breathing apparatus (SCBA) is recommended.[1]

Glove Selection Guide for 1,2-Dichlorobenzene

Material Recommendation Justification

Nitrile (Thin Gauge)

Not Recommended for

immersion or prolonged

contact. Suitable for incidental

splash only.

Very short breakthrough time

(< 1 minute).[1] Provides

inadequate barrier for direct or

extended handling.[3]

Polyvinyl Alcohol (PVA) Excellent

Offers advanced resistance to

chlorinated and aromatic

solvents. Note: PVA is water-

soluble and should not be

used in aqueous solutions or

high-humidity environments.

Laminate Film (e.g., Barrier®) Excellent
Provides high-level, broad-

spectrum chemical resistance.

Neoprene/Nitrile Combination Good to Excellent

Multi-layer designs can offer

good resistance to a range of

chemicals, including solvents

and acids.
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Workplace Exposure Limits

Monitoring the concentration of airborne 1,2-Dichlorobenzene is critical. The following

exposure limits should not be exceeded.

Organization Limit Type Value

OSHA
PEL (Permissible Exposure

Limit)
50 ppm (Ceiling)[2][5]

NIOSH
REL (Recommended Exposure

Limit)
50 ppm (Ceiling)[2][5]

ACGIH

TLV-TWA (Threshold Limit

Value - Time-Weighted

Average)

25 ppm (8-hour)[5]

ACGIH
STEL (Short-Term Exposure

Limit)
50 ppm[5]

NIOSH
IDLH (Immediately Dangerous

to Life or Health)
200 ppm[10]

Operational and Disposal Plans
A systematic approach to handling and disposal ensures safety and environmental compliance.

Standard Operating Protocol for Handling

Preparation: Before handling, ensure a chemical fume hood is operational. Clear the

workspace of unnecessary items and verify that spill cleanup materials are readily available.

PPE: Don appropriate PPE as detailed above, selecting the correct gloves for the planned

task.

Handling: Conduct all transfers and manipulations of 1,2-Dichlorobenzene inside a

chemical fume hood to minimize vapor inhalation.[4] Avoid contact with skin and eyes.
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Storage: Store 1,2-Dichlorobenzene in a cool, dry, well-ventilated area away from heat,

direct sunlight, and sources of ignition.[4][5] Keep containers tightly closed.[4] Store away

from incompatible materials such as strong oxidizing agents, strong acids, and aluminum.[5]

Hygiene: After handling, wash hands thoroughly with soap and water.[5] Do not eat, drink, or

smoke in the laboratory area.[5]

Spill Response Protocol

Evacuate: Immediately alert others and evacuate the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Protect: Don the appropriate PPE, including respiratory protection (SCBA if the spill is large

or in a confined space).[6]

Contain: Stop the source of the leak if it is safe to do so. Contain the spill using an inert, non-

combustible absorbent material such as sand, earth, or vermiculite.[6][8] Do not use

combustible materials.

Collect: Carefully collect the absorbent material and spilled substance into a suitable, labeled

container for hazardous waste.[6][8]

Decontaminate: Clean the spill area. Ventilate the area until vapor levels are confirmed to be

safe.[5]

Waste Disposal Protocol

Classification: 1,2-Dichlorobenzene and materials contaminated with it are classified as

hazardous waste.[5]

Collection: Collect all 1,2-Dichlorobenzene waste in a designated, properly labeled, and

sealed hazardous waste container. Do not mix with incompatible wastes.

Prohibition: NEVER dispose of 1,2-Dichlorobenzene down the sanitary sewer.[6]

Evaporation in a fume hood is not an acceptable disposal method.
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Container Disposal: Empty containers that held 1,2-Dichlorobenzene must be managed as

hazardous waste unless triple-rinsed with a suitable solvent. The rinseate must be collected

and disposed of as hazardous waste.

Pickup: Arrange for disposal through your institution's designated hazardous waste

management program.

Workflow for Safe Handling of 1,2-Dichlorobenzene
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Spill Occurs

1. Preparation
(Verify Fume Hood, PPE, Spill Kit)

2. Don PPE
(PVA/Laminate Gloves, Goggles,

Lab Coat)

3. Handle Chemical
(Inside Fume Hood)

Spill Response Protocol
(Evacuate, Contain, Collect)

Spill

4. Work Complete

No Spill

5. Decontaminate & Doff PPE

6. Waste Disposal
(Collect in Labeled Container)

7. Store Chemical Properly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 1,2-Dichlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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